Cas no 2039-82-9 (4-Bromostyrene (Stabilized with TBC))

4-Bromostyrene (Stabilized with TBC) Properties

Names and Identifiers

• 1-Bromo-4-vinylbenzene
• 4-Bromostyrene (stabilized with TBC)
• 4-Bromostyrene
• 1-Bromo-4-ethenylbenzene
• 1-bromo-4-ethenyl-benzene
• 4-Bromostyrene,contains 200ppm TBC as inhibitor
• 4-Bromostyrene,stabilized
• 4-vinylC6H4-Br
• Benzene,1-bromo-4-ethenyl
• p-bromostyrene
• p-Br-styrene
• Styrene,p-bromo
• Styrene,p-bromo- (6CI,7CI,8CI)
• 1-(4-Bromophenyl)ethylene
• 4-Bromophenylethene
• 4-Vinyl-1-bromobenzene
• NSC 60393
• Parabromostyrene
• para-Bromostyrene
• Benzene, 1-bromo-4-ethenyl-
• Styrene, p-bromo-
• 1-bromo-4-vinyl-benzene
• p-BROMO STYRENE
• TVK4S80XLU
• WGGLDBIZIQMEGH-UHFFFAOYSA-N
• p-bromo-styrene
• 4-Bromo-styrene
• 4-bromo-1-vinylbenzene
• BROMOSTYRENE, 4-
• 1-Bromo-4-vinylbenzene #
• 4-BrC6H4CH=CH2
• Styrene, p-bromo- (8CI)
• 1-bromanyl-4-eth
• SCHEMBL12113023
• NSC-60393
• CL-0052
• 4-Bromostyrene - stabilized with 0.1% 4-tert-butylcatechol
• 4-Bromostyrene, contains 0.05% 3,5-di-tert-butylcatechol as inhibitor, 97%
• UNII-TVK4S80XLU
• DTXSID40174330
• 4-Bromostyrene (0.2% t-Butylcatachol added as inhibitor)
• MFCD00000110
• SY017044
• FT-0617922
• BB 0221042
• EINECS 218-022-6
• NS00026614
• W-107626
• PS-8521
• InChI=1/C8H7Br/c1-2-7-3-5-8(9)6-4-7/h2-6H,1H
• CS-W009005
• AM84705
• A814527
• 2039-82-9
• SCHEMBL6947
• 1-bromanyl-4-ethenyl-benzene
• B1980
• Q27290437
• NSC60393
• EN300-60990
• AKOS005257811
• J7.855G
• Benzene, 1bromo4ethenyl (9CI)
• pBromostyrene
• Benzene, 1bromo4ethenyl
• DTXCID8096821
• Styrene, pbromo
• Benzene, 1-bromo-4-ethenyl-(9CI)
• Styrene, pbromo (8CI)
• Styrene, p-bromo-(8CI)
• 1(4Bromophenyl)ethylene
• +Expand

• MDL： MFCD00000110
• InChIKey： WGGLDBIZIQMEGH-UHFFFAOYSA-N
• Inchi： 1S/C8H7Br/c1-2-7-3-5-8(9)6-4-7/h2-6H,1H2
• SMILES： BrC1C([H])=C([H])C(C([H])=C([H])[H])=C([H])C=1[H]
• BRN： 1634204

Computed Properties

• Exact Mass: 181.97300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 181.973
• Heavy Atom Count: 9
• Complexity: 90.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.09210
• PSA: 0.00000
• Refractive Index: n20/D 1.594(lit.)
• Boiling Point: 81°C/20mmHg(lit.)
• Melting Point: 4.5 ºC
• Flash Point: Fahrenheit: 167 ° f < br / > Celsius: 75 ° C < br / >
• Solubility: Miscible with ethanol, ether and benzene.
• Color/Form: liquid
• Solubility: Insoluble in water
• Density: 1.4 g/mL at 25 °C(lit.)

4-Bromostyrene (Stabilized with TBC) Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： H315,H319
• Warning Statement： P305+P351+P338
• Prompt：warning
• Storage Condition：<0°C
• PackingGroup：III
• Risk Phrases： 36/38
• Signal Word：Warning
• HazardClass：Comb liq.
• FLUKA BRAND F CODES：8

4-Bromostyrene (Stabilized with TBC) Customs Data

• HS CODE：29036990
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Acids/Esters